Cas no 119774-97-9 (Uridine,2',3'-dideoxy-3'-fluoro-5-propyl- (9CI))

Uridine,2',3'-dideoxy-3'-fluoro-5-propyl- (9CI) structure
119774-97-9 structure
Product Name:Uridine,2',3'-dideoxy-3'-fluoro-5-propyl- (9CI)
CAS No:119774-97-9
MF:C12H17FN2O4
MW:272.272786855698
CID:217423
PubChem ID:451516
Update Time:2025-04-19

Uridine,2',3'-dideoxy-3'-fluoro-5-propyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Uridine,2',3'-dideoxy-3'-fluoro-5-propyl- (9CI)
    • 1-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)oxolan-2-yl]-5-propylpyrimidine-2,4-dione
    • AC1L9PP1
    • AG-D-42934
    • CTK4B1492
    • FLPU
    • SureCN9408678
    • Uridine, 2',3'-dideoxy-3'-fluoro-5-propyl-
    • SCHEMBL9408678
    • 1-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-propyl-pyrimidine-2,4-dione
    • DTXSID50152583
    • 1-(3'-Fluoro-2',3'-dideoxy-.beta.-D-erythro-pentofuranosyl)-5-propryluracil
    • 119774-97-9
    • 1-(3'-Fluoro-2',3'-dideoxy-beta-D-erythro-pentofuranosyl)-5-propryluracil
    • Inchi: 1S/C12H17FN2O4/c1-2-3-7-5-15(12(18)14-11(7)17)10-4-8(13)9(6-16)19-10/h5,8-10,16H,2-4,6H2,1H3,(H,14,17,18)/t8-,9+,10+/m0/s1
    • InChI Key: RKVXJCQNTSYKJO-IVZWLZJFSA-N
    • SMILES: F[C@@H]1[C@@H](CO)O[C@H](C1)N1C(NC(C(CCC)=C1)=O)=O

Computed Properties

  • Exact Mass: 272.117
  • Monoisotopic Mass: 272.117
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.551

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